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Compound of Interest

Compound Name: Vsppltlgqlls

Cat. No.: B10857567

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling the peptide Vsppltigqlls (also known
as P3). It includes operational procedures for safe handling and disposal, personal protective
equipment recommendations, and an overview of its biological context.

Substance Identification and Hazard Classification

Vsppltlgqglls is a peptide identified by CAS Number 1206896-24-3 and has the molecular
formula C56H97N13017.[1] According to the available Safety Data Sheet (SDS), Vsppltigqlls
is not classified as a hazardous substance or mixture.[1] However, it is intended for laboratory
research use only by experienced personnel and has not been fully validated for medical
applications.[1] Standard laboratory precautions should be observed at all times.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling Vsppltlgglls to
minimize exposure, in accordance with standard laboratory safety practices.[1]
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PPE Category Specification Rationale

o Protects eyes from accidental
_ Safety goggles with side- ]
Eye Protection ) splashes of solutions
shields.[1] o _
containing the peptide.

) Protective gloves (e.g., nitrile). ) )
Hand Protection Prevents direct skin contact.

[1]

] Impervious clothing (e.qg., Protects skin and personal
Body Protection ) o
laboratory coat).[1] clothing from contamination.

) ) Recommended as a
A suitable respirator should be ]
_ _ _ precautionary measure when
Respiratory Protection used if dust or aerosols are ) )
handling the solid form to
generated.[1] o ]
avoid inhalation.[1]

Safe Handling and Storage Protocol

Adherence to the following procedures is crucial for maintaining a safe laboratory environment.
Handling:
e Ventilation: Use only in areas with appropriate exhaust ventilation.[1]

e Avoid Contact: Take measures to avoid contact with eyes and skin, and prevent inhalation of
dust or aerosols.[1]

o Safe Practices: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after
handling.

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Accidental Exposure and First Aid Measures

In the event of accidental exposure, follow these immediate first aid procedures.[1]
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Exposure Route First Aid Procedure

Immediately flush eyes with large amounts of

water, separating eyelids with fingers. Remove
Eye Contact ) i

contact lenses if present. Seek prompt medical

attention.[1]

Rinse skin thoroughly with large amounts of
Skin Contact water. Remove contaminated clothing and

shoes. Seek medical attention.[1]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide respiratory support. Avoid

mouth-to-mouth resuscitation.[1]

) Wash out the mouth with water. Do NOT induce
Ingestion N i i ) )
vomiting. Seek immediate medical attention.[1]

Spill and Disposal Plan

Spill Containment:

Evacuate: Evacuate personnel to a safe area.[1]

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so. Keep the product away from
drains and water courses.[1]

Absorb: For solutions, absorb with a finely-powdered liquid-binding material (e.g., diatomite,
universal binders).[1]

Clean: Decontaminate surfaces and equipment by scrubbing with alcohol.[1]
Disposal:

o Dispose of the substance and any contaminated materials in accordance with all applicable
federal, state, and local regulations.[1]
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Biological Activity and Experimental Context

Vsppltlgqlls is a peptide inhibitor of the Fibroblast Growth Factor Receptor 3 (FGFR3).[2][3][4]
[516][7]1[8][9] It exhibits high binding specificity to the extracellular domain of FGFR3, which in
turn inhibits the receptor's tyrosine kinase activity and its downstream signaling pathways, such
as the extracellular signal-regulated kinase/mitogen-activated protein kinase (ERK/MAPK)
pathway.[2][4][5][6][7][8][9] This inhibitory action has been shown to promote the proliferation
and chondrogenic differentiation of cultured ATDC5 chondrogenic cells.[2][4][5][6][7]1[8][°]

Experimental Concentrations

The following table summarizes concentrations of Vsppltlgqlls cited in research applications.

Application Model System Concentration /| Dosage
In Vitro Studies ATDCS Cells 0-50 pmol/L[10]
In Vivo Studies TDII Mouse Model 100 pg-kg=1-d=110]

Generalized Experimental Protocol for In Vitro Handling

This protocol outlines the basic steps for preparing and using Vsppltlgqlls solutions for cell
culture experiments.

e Reconstitution: Aseptically reconstitute the lyophilized Vsppltlgqglls peptide in a sterile,
appropriate solvent (e.g., sterile water, PBS, or DMSO) to create a stock solution. Refer to
the product-specific datasheet for optimal solvent recommendations.

 Dilution: Based on the desired final concentration for your experiment (e.g., 0-50 umol/L),
perform serial dilutions of the stock solution using sterile cell culture medium.[10]

» Application: Add the diluted peptide solution to your cell cultures. Ensure even distribution by
gently swirling the culture vessel.

 Incubation: Incubate the treated cells under standard conditions (e.g., 37°C, 5% CO2) for the
duration of the experiment.
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e Post-Treatment: Following incubation, process the cells for downstream analysis (e.g.,
proliferation assays, differentiation markers).

o Decontamination: Decontaminate all liquid waste and disposable materials (e.g., pipette tips,
culture plates) before disposal according to institutional guidelines.

Vsppltigqlls Mechanism of Action

The following diagram illustrates the inhibitory effect of Vsppltlgglls on the FGFR3 signaling
pathway.
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Caption: Inhibition of the FGFR3 signaling pathway by the peptide Vsppltigqlls.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Handling Guide for the Vsppltigglls
Peptide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857567#personal-protective-equipment-for-
handling-vsppltlgqlls]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b10857567?utm_src=pdf-custom-synthesis
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0618718.pdf
https://www.science.gov/topicpages/f/fibrous+dysplasia+of+bone
https://www.medchemexpress.com/search.html?q=Retinoic%20acid&ft=&fa=&fp=
https://www.science.gov/topicpages/p/porphyria+mimicking+reversible.html
https://www.science.gov/topicpages/f/factor+receptor-1+fgfr1
https://www.science.gov/topicpages/s/sclerosing+bone+dysplasia
https://www.science.gov/topicpages/s/syndrome+fgfr3-related+craniosynostosis.html
https://www.science.gov/topicpages/v/ventricular+dysplasia+arvd
https://www.researchgate.net/publication/348547369_TGF-bAlk5_signaling_prevents_osteoarthritis_initiation_via_regulating_the_senescence_of_articular_cartilage_stem_cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC12561673/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12561673/
https://www.benchchem.com/product/b10857567#personal-protective-equipment-for-handling-vsppltlgqlls
https://www.benchchem.com/product/b10857567#personal-protective-equipment-for-handling-vsppltlgqlls
https://www.benchchem.com/product/b10857567#personal-protective-equipment-for-handling-vsppltlgqlls
https://www.benchchem.com/product/b10857567#personal-protective-equipment-for-handling-vsppltlgqlls
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b10857567?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

